Cas no 1245807-33-3 (4-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride)

• Product Name: 4-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• CAS No: 1245807-33-3
• MF: C₇H₁₀Cl₂N₂O₂S
• MW: 257.137498378754
• MDL: MFCD15976281
• CID: 3160101
• PubChem ID: 50896636
• Update Time: 2025-10-05

4-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-isopropyl-3-methyl-1H-pyrazole-5-sulfonyl chloride
• 4-chloro-3-methyl-1-(propan-2-yl)-1H-pyrazole-5-sulfonyl chloride
• EN300-232334
• 4-chloro-5-methyl-2-propan-2-ylpyrazole-3-sulfonyl chloride
• 4-Chloro-3-methyl-1-(1-methylethyl)-1H-pyrazole-5-sulfonyl chloride
• 1245807-33-3
• CS-0274454
• DTXSID901162612
• 4-chloro-2-isopropyl-5-methyl-pyrazole-3-sulfonyl chloride
• STL583954
• 4-chloro-2-isopropyl-5-methylpyrazole-3-sulfonyl chloride
• AKOS005169354

• MDL： MFCD15976281
• Inchi： 1S/C7H10Cl2N2O2S/c1-4(2)11-7(14(9,12)13)6(8)5(3)10-11/h4H,1-3H3
• InChI Key： SJJRGEHWYPPOIZ-UHFFFAOYSA-N
• SMILES： ClC1C(C)=NN(C=1S(=O)(=O)Cl)C(C)C

Computed Properties

• Exact Mass: 255.9840041Da
• Monoisotopic Mass: 255.9840041Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides